CD38 inhibitor 3

• CAS: 2857868-82-5
• Molecular Formula: C16H14F3N7O3
• Molecular Weight: 409.32 g/mol
• InChI: InChI=1S/C16H14F3N7O3/c1-28-4-5-29-15-21-7-10(8-22-15)23-13(27)11-6-12(16(17,18)19)25-14(24-11)26-3-2-20-9-26/h2-3,6-9H,4-5H2,1H3,(H,23,27)
• InChIKey: HETNKTFSCIEHQT-UHFFFAOYSA-N

CD38 Inhibitor 3: Identity and Mechanism

CD38 inhibitor 3 (CAS 2857868-82-5), also known as compound 1, is a first-in-class, orally active small molecule inhibitor of the NADase CD38 [1]. It was rationally designed and characterized in a 2023 Journal of Medicinal Chemistry study for its high potency against CD38 (IC50 of 11 nM) and its ability to promote mitochondrial biogenesis by increasing intracellular NAD+ levels and activating the Nrf2 signaling pathway [1]. This compound represents a new chemical entity specifically developed for therapeutic applications in mitochondrial dysfunction, distinct from earlier CD38 inhibitors.

Target CD38 NADase inhibition studies; tool compound for cellular NAD+ boosting and mitochondrial function research

Pathway Nrf2 signaling activation linked to NAD+ metabolism; supports NAD+-Nrf2 pathway interaction investigation

Model In vivo mitochondrial dysfunction models; reported model-response evidence in genetic mitochondrial myopathy

• [1] Li Y, Liu Y, Zhang Y, et al. Discovery of a First-in-Class CD38 Inhibitor for the Treatment of Mitochondrial Myopathy. J Med Chem. 2023 Sep 11;66(18):12762-12775. View Source

CD38 Inhibitor 3: Why It Is Irreplaceable

Procurement for mitochondrial myopathy or NAD+-boosting studies cannot rely on arbitrary CD38 inhibitors due to critical pharmacological divergences. While many CD38 inhibitors exist, CD38 inhibitor 3 is uniquely characterized by its validated in vivo efficacy in a Pus1-/- mitochondrial myopathy model, rescuing running endurance in a dose-dependent manner [1]. This contrasts sharply with other inhibitors like 78c, which are primarily explored in cardiac ischemia/reperfusion injury, or flavonoid-based inhibitors with micromolar potency . The specific combination of single-digit nanomolar potency, oral bioavailability, and demonstrated target engagement in muscle tissue (elevated NAD+) makes it a non-interchangeable tool for investigating mitochondrial biology [1].

Comparator CD38 inhibitor 78c is primarily characterized in cardiac I/R models, not mitochondrial myopathy; disease-model endpoint context may differ.

Early micromolar screening hits lack in vivo target engagement in muscle; efficacy class may not transfer.

Biologic CD38 inhibitors (e.g., daratumumab) require IV infusion; dosing route and chronic study compatibility may differ.

• [1] Li Y, Liu Y, Zhang Y, et al. Discovery of a First-in-Class CD38 Inhibitor for the Treatment of Mitochondrial Myopathy. J Med Chem. 2023 Sep 11;66(18):12762-12775. View Source

CD38 Inhibitor 3: Procurement Evidence Guide

Nanomolar Potency Advantage

CD38 inhibitor 3 demonstrates an IC50 of 11 nM against CD38, establishing a significant potency differential compared to early small-molecule inhibitors identified for applications like neuroblastoma, which exhibited low micromolar IC50 values [1][2]. This places compound 1 in a distinctly more potent class of drug-like inhibitors.

CD38 IC50 Potency

Cross-study comparable

11 nM vs low μM (≈460-fold)

Supports concentration-dependent target engagement studies

Biochemical assay context

Evidence Dimension	CD38 inhibitory potency (IC50)
Target Compound Data	11 nM (CD38)
Comparator Or Baseline	Drug-like small molecule hits identified via virtual/physical screening for neuroblastoma: Compounds 4 and 7 exhibited IC50 values in the low micromolar range (e.g., ~5.1 ± 0.9 μM) [2].
Quantified Difference	Compound 1 is approximately 460-fold more potent than the low-micromolar hits from the neuroblastoma screening campaign.
Conditions	Biochemical assay against human CD38 NADase activity.

Why This Matters

Ensures that the selected compound operates at concentrations relevant for cellular and in vivo target engagement without non-specific effects often associated with high micromolar concentrations.

• [1] Li Y, Liu Y, Zhang Y, et al. Discovery of a First-in-Class CD38 Inhibitor for the Treatment of Mitochondrial Myopathy. J Med Chem. 2023 Sep 11;66(18):12762-12775. View Source
• [2] Khan M, et al. Stimulation of natural killer cells with small molecule inhibitors of CD38 for the treatment of neuroblastoma. Chem Sci. 2023 Jan 30;14(10):2712-2723. View Source

In Vivo Efficacy in Mitochondrial Myopathy

CD38 inhibitor 3 is distinguished by its demonstrated in vivo efficacy in a Pus1-/- mouse model of mitochondrial myopathy. Treatment with compound 1 resulted in a dose-dependent rescue of running endurance, a phenotypic recovery not reported for other CD38 inhibitors like 78c, which was validated in an ex vivo cardiac ischemia/reperfusion model [1].

In Vivo Model Response

Class-level inference

Rescued running endurance dose-dependently in Pus1-/- mice

Supports mitochondrial myopathy model-response context

Single model; endpoint reproducibility to verify

Evidence Dimension	In vivo efficacy in a mitochondrial disease model
Target Compound Data	Rescued the decline in running endurance in a dose-dependent manner. Improved muscle contraction/development and exercise endurance in Pus1-/- mice [1].
Comparator Or Baseline	CD38 inhibitor 78c: Demonstrated cardiac protection in an ex vivo model of ischemia/reperfusion, but not in a mitochondrial myopathy in vivo model .
Quantified Difference	Phenotypic rescue (motor function) is a qualitative, disease-specific endpoint achieved by compound 1, which is not a reported outcome for comparator 78c.
Conditions	Pus1 knockout (Pus1-/-) mouse model of mitochondrial myopathy; compound administered orally.

Why This Matters

For users researching mitochondrial disorders or muscle-wasting diseases, this compound provides a uniquely validated pharmacological tool that directly modulates the disease phenotype.

• [1] Li Y, Liu Y, Zhang Y, et al. Discovery of a First-in-Class CD38 Inhibitor for the Treatment of Mitochondrial Myopathy. J Med Chem. 2023 Sep 11;66(18):12762-12775. View Source

Oral Bioavailability vs. Biologics

CD38 inhibitor 3 is explicitly characterized as an orally active inhibitor, a critical differentiating factor from biologic CD38 inhibitors such as the monoclonal antibody daratumumab, which require intravenous administration [1]. This oral bioavailability enables chronic, non-invasive dosing regimens in long-term animal studies, which is impractical with antibody approaches.

Route & Dosing

Class-level inference

Orally active; enables chronic, non-invasive dosing

Facilitates long-term in vivo studies without IV stress

Reported favorable PK in mice

Evidence Dimension	Route of administration and suitability for chronic dosing
Target Compound Data	Orally active [1]. Reported favorable pharmacokinetics and attractive safety profile after oral administration in mice [1].
Comparator Or Baseline	Daratumumab (Darzalex): An anti-CD38 monoclonal antibody requiring intravenous infusion. Currently no approved oral small molecule CD38 inhibitor exists for clinical use.
Quantified Difference	Qualitative difference: oral administration (small molecule) versus intravenous infusion (biologic).
Conditions	In vivo pharmacokinetic studies in mice (compound 1) versus clinical administration protocols (daratumumab).

Why This Matters

Facilitates practical, cost-effective long-term studies in academic and preclinical settings, avoiding the complexity and stress of repeated injections required for antibody-based alternatives.

• [1] Li Y, Liu Y, Zhang Y, et al. Discovery of a First-in-Class CD38 Inhibitor for the Treatment of Mitochondrial Myopathy. J Med Chem. 2023 Sep 11;66(18):12762-12775. View Source

Target Selectivity Profile

The discovery paper explicitly states that compound 1 exhibited 'minimal activity against other targets,' a claim that addresses a critical selection criterion where broad-spectrum inhibition is undesirable [1]. This selectivity profile was a key design feature, contrasting with less specific early tools.

Selectivity

Data to verify

Minimal activity against other targets (qualitative)

Minimizes off-target interpretation in pathway studies

No quantitative panel data provided

Evidence Dimension	Specificity of CD38 inhibition versus other targets
Target Compound Data	Minimal activity against other targets (as per the qualitative description in the study) [1].
Comparator Or Baseline	No quantitative comparator panel data available in the abstract; the baseline is the inherent requirement for selective pharmacological tools.
Quantified Difference	Not quantifiable from available abstracts; described as a qualitative advantage by the discoverers.
Conditions	Selectivity screening context mentioned in the J. Med. Chem. paper.

Why This Matters

Minimizes the risk of spurious biological results arising from secondary pharmacology, a key requirement for target validation studies and drug development programs.

• [1] Li Y, Liu Y, Zhang Y, et al. Discovery of a First-in-Class CD38 Inhibitor for the Treatment of Mitochondrial Myopathy. J Med Chem. 2023 Sep 11;66(18):12762-12775. View Source

CD38 Inhibitor 3: Application Scenarios

Mitochondrial Myopathy Studies

This compound is the most suitable tool for investigating CD38-mediated NAD+ depletion in muscle tissue. Its validated, dose-dependent rescue of exercise endurance in the Pus1-/- mouse model, coupled with molecular readouts of increased Nrf2 expression and reduced lactate production, provides a comprehensive pharmacodynamic profile for preclinical studies of mitochondrial dysfunction [1].

NAD+-Boosting Drug Development

For programs aiming to develop oral therapies to boost NAD+ levels in aging or metabolic diseases, CD38 inhibitor 3 serves as a critical reference compound. Its oral bioavailability and established in vivo pharmacokinetics offer a practical benchmark for new chemical entities, avoiding the route-of-administration limitations of injectable biologics [1].

Nrf2 Pathway Investigation

Researchers studying the intersection of NAD+ metabolism and the Nrf2 antioxidant response can utilize this compound to validate CD38 as an upstream target. The compound's demonstrated ability to increase Nrf2 expression through CD38 inhibition, without the confounding factor of micromolar off-target effects, makes it a superior choice for pathway-specific gene expression studies [1].

Benchmarking New CD38 Inhibitors

As the first-in-class molecule with a public domain structure and a detailed pharmacological profile in a disease-relevant model, CD38 inhibitor 3 represents the essential benchmark for evaluating subsequent generations of CD38 inhibitors. New compounds must outperform its 11 nM potency and demonstrate superior or equivalent results in the established Pus1-/- in vivo model [1].

Application

Selection Property

Validation Focus

Mitochondrial dysfunction model studies

In vivo model-response evidence

Muscle function endpoints (running endurance)

NAD+ metabolism pathway research

Oral bioavailability for chronic dosing

In vivo NAD+ level monitoring

Nrf2 pathway investigation

CD38 target selectivity

Nrf2 expression endpoints

CD38 inhibitor benchmarking

Potency and model-response profile

Comparative IC50 and in vivo model outcomes

• [1] Li Y, Liu Y, Zhang Y, et al. Discovery of a First-in-Class CD38 Inhibitor for the Treatment of Mitochondrial Myopathy. J Med Chem. 2023 Sep 11;66(18):12762-12775. View Source